Cas no 1383977-51-2 (Tinospinoside C)

• Product Name: Tinospinoside C
• CAS No: 1383977-51-2
• Molecular Formula: C₂₇H₃₆O₁₂
• Molecular Weight: 552.58077
• CID: 1080940
• PubChem ID: 76446049

Tinospinoside C Properties

Names and Identifiers

• Tinospinoside C
• 8-Hydroxytinophylloloside
• 8-epi-Tinospinoside B
• [ "" ]
• CS-0016439
• DA-68200
• 1383977-51-2
• methyl (2S,4aR,6aR,9R,10aR,10bS)-2-(furan-3-yl)-4a-hydroxy-6a,10b-dimethyl-4-oxo-9-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,5,6,9,10,10a-hexahydro-1H-benzo[f]isochromene-7-carboxylate
• HY-N1148
• AKOS032962748

• InChIKey： SFZVAPHHIUDDEI-BAXBFVPBSA-N
• Inchi： InChI=1S/C27H36O12/c1-25-5-6-27(34)24(33)39-16(13-4-7-36-12-13)10-26(27,2)18(25)9-14(8-15(25)22(32)35-3)37-23-21(31)20(30)19(29)17(11-28)38-23/h4,7-8,12,14,16-21,23,28-31,34H,5-6,9-11H2,1-3H3/t14-,16-,17+,18+,19+,20-,21+,23+,25-,26-,27-/m0/s1
• SMILES： C[C@@]12CC[C@@]3(C(=O)O[C@@H](C[C@]3([C@@H]1C[C@H](C=C2C(=O)OC)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)C)c5ccoc5)O

Computed Properties

• Exact Mass: 552.22100
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 6
• Monoisotopic Mass: 552.22067658g/mol
• Heavy Atom Count: 39
• Complexity: 1000
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 185Ų

Experimental Properties

• LogP: 0.10950
• PSA: 185.35000
• Boiling Point: 742.9±60.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.6 mmHg at 25°C
• Flash Point: 403.1±32.9 °C
• Solubility: Very slightly soluble (0.5 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.47±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Diterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene glycosides